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Compound of Interest

Compound Name: C.I. Direct red 84

Cat. No.: B12361885 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. Direct Red 84, identified by the Colour Index number 35760 and CAS registry number

6409-83-2, is a multi-azo dye.[1] This document provides a summary of its known chemical and

structural properties based on available technical information. While a comprehensive in-depth

guide with detailed experimental protocols and extensive quantitative data is not fully available

in the public domain, this paper consolidates the existing knowledge.

Chemical and Structural Identity
C.I. Direct Red 84 is a complex aromatic compound characterized by the presence of multiple

azo (-N=N-) chromophores. Its chemical structure and identity are defined by the following key

identifiers:

Colour Index Name: C.I. Direct Red 84[1]

Colour Index Number: 35760[1]

CAS Number: 6409-83-2[1]

Molecular Formula: C₄₅H₂₈N₁₀Na₄O₁₃S₄[1]

Molecular Weight: 1136.99 g/mol [1]
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Chemical Class: Multi-azo dye[1]

Table 1: Chemical Identifiers for C.I. Direct Red 84

Identifier Value Reference

C.I. Name C.I. Direct Red 84 [1]

C.I. Number 35760 [1]

CAS Number 6409-83-2 [1]

Molecular Formula C₄₅H₂₈N₁₀Na₄O₁₃S₄ [1]

Molecular Weight 1136.99 g/mol [1]

Physicochemical Properties
Detailed quantitative data on the physicochemical properties of C.I. Direct Red 84 are not

widely reported in publicly available literature. The following table summarizes the available

information.

Table 2: Physicochemical Properties of C.I. Direct Red 84

Property Value Remarks

Appearance
Dark red powder with a yellow

light cast.[1]

Solubility

No specific quantitative data

found. As a direct dye, it is

expected to have some

solubility in water.

Melting Point Data not available.

Synthesis
Manufacturing Method Overview
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The synthesis of C.I. Direct Red 84 involves a multi-step diazotization and coupling process,

which is characteristic of azo dye production. The general manufacturing method can be

summarized as follows[1]:

First Diazotization and Coupling: 4-Aminobenzenesulfonic acid is diazotized and then

coupled with 5-Aminonaphthalene-2-sulfonic acid.

Second Diazotization: The product from the first step is then diazotized.

Second Coupling: The resulting diazonium salt is coupled with

(Phenylamino)methanesulfonic acid.

Hydrolysis and Gasification: A sulfonic acid group is removed by hydrolysis, followed by a

light gasification step.

Logical Workflow of Synthesis
The synthesis of C.I. Direct Red 84 can be represented as a sequential process involving key

chemical transformations.

Stage 1: First Azo Linkage Formation Stage 2: Second Azo Linkage Formation

Stage 3: Final Modification
4-Aminobenzenesulfonic acid

Diazotization of A

NaNO2, HCl

5-Aminonaphthalene-2-sulfonic acid

Coupling of Diazotized A with B Product from Stage 1

Diazotization of E

NaNO2, HCl

(Phenylamino)methanesulfonic acid

Coupling of Diazotized E with F Product from Stage 2 Hydrolysis
Removal of Sulfonic Acid

Light Gasification C.I. Direct Red 84

Click to download full resolution via product page

Caption: Synthesis workflow for C.I. Direct Red 84.

Experimental Protocols
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Detailed experimental protocols for the synthesis and analysis of C.I. Direct Red 84 are not

readily available in the surveyed literature. The synthesis of azo dyes typically involves the

following general steps:

1. Diazotization of a Primary Aromatic Amine:

The aromatic amine is dissolved or suspended in a cold acidic solution (e.g., hydrochloric

acid or sulfuric acid).

A solution of sodium nitrite is added dropwise while maintaining a low temperature (typically

0-5 °C) to form the diazonium salt.

The completion of the reaction is often monitored using starch-iodide paper to detect excess

nitrous acid.

2. Azo Coupling:

The cold diazonium salt solution is slowly added to a solution of the coupling component

(e.g., a phenol or an aromatic amine) under specific pH conditions (acidic, neutral, or

alkaline, depending on the reactants).

The reaction mixture is stirred until the coupling is complete, which can be monitored by

techniques such as thin-layer chromatography (TLC).

The resulting dye is then isolated by filtration, and may be purified by washing or

recrystallization.

Spectral Data
Specific spectral data (UV-Vis, IR, NMR) for C.I. Direct Red 84 are not available in the public

domain. For a molecule of this class, the following spectral characteristics would be anticipated:

UV-Visible Spectroscopy: An absorption maximum (λmax) in the visible region,

corresponding to the extensive π-electron conjugation of the multi-azo system, which is

responsible for its red color.

Infrared (IR) Spectroscopy: Characteristic absorption bands for N=N stretching of the azo

groups, S=O stretching of the sulfonate groups, and various aromatic C-H and C=C
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stretching and bending vibrations.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A complex proton (¹H) and carbon-13

(¹³C) NMR spectrum with multiple signals in the aromatic region, consistent with the diverse

chemical environments of the protons and carbons in the naphthalene and benzene rings.

Safety and Handling
Information regarding the specific toxicity and handling of C.I. Direct Red 84 is limited. As with

all chemical compounds, it should be handled with appropriate personal protective equipment

(PPE), including gloves, safety glasses, and a lab coat. Work should be conducted in a well-

ventilated area. For detailed safety information, it is recommended to consult the Safety Data

Sheet (SDS) from a commercial supplier.

Conclusion
C.I. Direct Red 84 is a well-identified multi-azo dye with a defined chemical structure. While its

general manufacturing process is known, there is a notable absence of detailed, publicly

available quantitative data regarding its physicochemical properties and spectral

characteristics. For researchers and scientists in drug development and other fields, further

empirical studies would be necessary to fully characterize this compound for any potential

applications beyond its use as a dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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